Cas no 2228137-24-2 (2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228137-24-2
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5885864
• PubChem ID: 165836687
• Update Time: 2025-06-07

2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• 2228137-24-2
• EN300-1959195

• Inchi： 1S/C11H10F2O3/c1-6-2-3-7(4-8(6)14)10(9(15)16)5-11(10,12)13/h2-4,14H,5H2,1H3,(H,15,16)
• InChI Key： KQOLRVSRSURXEB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(C)=C(C=1)O)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228137-24-2)

2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228137-24-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of difluoro and hydroxy groups, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The molecular structure of 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with a difluoromethyl group and a 3-hydroxy-4-methylphenyl moiety. The difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The hydroxy group on the phenyl ring further enhances the compound's reactivity and solubility, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that the compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the modulation of cell cycle regulatory proteins. These findings suggest that 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid could be a promising lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid have also been extensively studied. Research conducted by a team at the University of California has shown that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. The presence of fluorine atoms in the molecule contributes to its metabolic stability, reducing the risk of rapid degradation in vivo.

To further understand the biological activity and mechanism of action of 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid, several in vitro and in vivo studies have been conducted. These studies have utilized a range of techniques, including cell-based assays, animal models, and computational modeling. The results have consistently demonstrated that the compound possesses high selectivity and potency against specific targets, making it a valuable tool for both basic research and drug discovery.

In conclusion, 2,2-difluoro-1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228137-24-2) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for its potential use in treating various diseases.